Cas no 53704-79-3 (1H-Imidazole, 5-phenyl-1-(phenylmethyl)-)

1H-Imidazole, 5-phenyl-1-(phenylmethyl)- structure
53704-79-3 structure
Product Name:1H-Imidazole, 5-phenyl-1-(phenylmethyl)-
CAS No:53704-79-3
MF:C16H14N2
MW:234.295763492584
CID:356599
PubChem ID:10444038
Update Time:2025-04-19

1H-Imidazole, 5-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 5-phenyl-1-(phenylmethyl)-
    • 1-benzyl-5-phenylimidazole
    • 1-benzyl-5-phenyl-1H-imidazole
    • PD179530
    • BDBM24655
    • 53704-79-3
    • 4-phenylimidazole (4-PI) derivative, 27
    • AKOS015905520
    • SCHEMBL1501929
    • CHEMBL463582
    • AWZYHJQWJWUOHS-UHFFFAOYSA-N
    • DTXSID30440036
    • Inchi: 1S/C16H14N2/c1-3-7-14(8-4-1)12-18-13-17-11-16(18)15-9-5-2-6-10-15/h1-11,13H,12H2
    • InChI Key: AWZYHJQWJWUOHS-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.11582
  • Monoisotopic Mass: 234.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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